Cas no 2137741-93-4 (3-Pyridinamine, 4-methyl-5-(2-thienyl)-)

• Product Name: 3-Pyridinamine, 4-methyl-5-(2-thienyl)-
• CAS No: 2137741-93-4
• MF: C₁₀H₁₀N₂S
• MW: 190.264800548553
• CID: 5263888
• Update Time: 2025-09-25

3-Pyridinamine, 4-methyl-5-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 4-methyl-5-(2-thienyl)-

• Inchi： 1S/C10H10N2S/c1-7-8(5-12-6-9(7)11)10-3-2-4-13-10/h2-6H,11H2,1H3
• InChI Key： JPGPNCPEOAJOFR-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2SC=CC=2)C(C)=C1N

Additional information on 3-Pyridinamine, 4-methyl-5-(2-thienyl)-

3-Pyridinamine, 4-Methyl-5-(2-Thienyl)-

The compound 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- (CAS No. 2137741-93-4) is a heterocyclic aromatic amine with a unique structure that combines pyridine and thiophene moieties. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. The integration of the pyridine ring, a six-membered aromatic ring with one nitrogen atom, and the thiophene group, a five-membered aromatic ring containing sulfur, creates a molecule with distinct electronic and structural characteristics.

Recent studies have highlighted the importance of 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- in the development of advanced materials. Researchers have explored its role in creating novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional stability and porosity, making them ideal candidates for gas storage, catalysis, and sensing applications. The presence of the thienyl group enhances the compound's ability to form strong metal-ligand interactions, which is crucial for these applications.

In the realm of pharmacology, 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- has shown promise as a potential lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Recent findings suggest that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to act as a ligand in bioconjugate chemistry opens avenues for targeted drug delivery systems.

The synthesis of 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions. The choice of synthetic pathway depends on the desired regiochemistry and scalability of the process. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is accessible for both academic and industrial applications.

One of the most intriguing aspects of 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- is its photophysical properties. Studies have demonstrated that this compound exhibits strong fluorescence under UV light due to its conjugated system. This property makes it a valuable tool in fluorescence-based sensing and imaging technologies. Moreover, its ability to act as a photosensitizer has been explored in photodynamic therapy (PDT), where it could potentially be used to target cancer cells selectively.

The integration of 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- into polymer systems has also been investigated. By incorporating this compound into polymeric materials, researchers have developed advanced composites with enhanced mechanical strength and thermal stability. These materials find applications in aerospace, automotive industries, and electronics packaging.

From an environmental standpoint, 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- has shown potential as a catalyst in green chemistry processes. Its ability to facilitate selective transformations under mild conditions reduces the need for hazardous reagents and solvents. This aligns with current trends toward sustainable chemical practices and contributes to the development of eco-friendly industrial processes.

In conclusion, 3-Pyridinamine, 4-Methyl-5-(2-Thienyl)- (CAS No. 2137741-93-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure enables it to serve as a building block for advanced materials, a lead compound in drug discovery, and a catalyst in sustainable chemical processes. As research continues to uncover new properties and functionalities of this compound, its significance in both academic research and industrial applications is expected to grow further.